Cas no 2229440-53-1 (3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid
• CAS No: 2229440-53-1
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6521511
• PubChem ID: 165681574
• Update Time: 2025-07-02

3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid
• EN300-1947324
• 2229440-53-1

• Inchi： 1S/C10H9BrF2O2/c1-6-4-7(2-3-8(6)11)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： QKBYXUCJJXGUPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid (CAS No. 2229440-53-1)

3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid (CAS No. 2229440-53-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoro functional groups, exhibits promising properties for applications in drug discovery and material science. Its molecular structure, featuring a 4-bromo-3-methylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds like 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing enzyme inhibitors and receptor modulators, as the difluoropropanoic acid segment can mimic natural substrates. This aligns with current trends in precision medicine and targeted therapy, where such compounds are explored for their selective interactions with biological targets.

From a synthetic perspective, CAS No. 2229440-53-1 is often discussed in the context of cross-coupling reactions and palladium-catalyzed transformations, which are pivotal in constructing complex aromatic systems. Its bromine substituent serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is highly valued in high-throughput screening campaigns, where structural diversity is key to identifying lead compounds.

Environmental and regulatory considerations also play a role in the discourse around 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes to minimize waste and energy consumption. The compound’s fluorine content further raises questions about its environmental persistence, a topic frequently searched in relation to PFAS alternatives and biodegradable fluorochemicals.

In the agrochemical sector, CAS No. 2229440-53-1 is investigated for its potential as a herbicide or plant growth regulator. The difluoropropanoic acid moiety may interfere with key enzymatic pathways in weeds, offering a mechanism distinct from traditional herbicides. This resonates with the rising demand for resistance-management solutions in agriculture, a hot topic among farmers and agronomists.

Analytical characterization of 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for reproducibility in research. The compound’s chromatographic behavior and spectral properties are frequently documented in peer-reviewed journals, addressing common queries about its analytical profiling.

Looking ahead, the versatility of 3-(4-bromo-3-methylphenyl)-2,2-difluoropropanoic acid positions it as a cornerstone in interdisciplinary research. Whether in drug design, material innovation, or green chemistry, its unique attributes continue to inspire novel applications. As the scientific community prioritizes molecular diversity and sustainability, this compound remains a subject of dynamic exploration and innovation.